![molecular formula C26H24F2N4O3S B2726579 N-(4-(difluoromethoxy)phenyl)-4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazine-1-carbothioamide CAS No. 500267-66-3](/img/structure/B2726579.png)
N-(4-(difluoromethoxy)phenyl)-4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazine-1-carbothioamide
Description
N-(4-(difluoromethoxy)phenyl)-4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C26H24F2N4O3S and its molecular weight is 510.56. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and Charge Transfer
Studies on similar fluoroquinolone compounds, like norfloxacin and its derivatives, reveal the role of excited-state intramolecular charge transfer in their photophysical properties. These insights are crucial for understanding how modifications in the molecular structure can affect the photophysical behavior, which is significant for designing fluorescence probes and understanding the electron transfer mechanisms in similar compounds (Cuquerella, Miranda, & Bosca, 2006).
Photonucleophilic Aromatic Substitution
Further research into 6-fluoroquinolones, another related group, demonstrates photonucleophilic aromatic substitution in basic media. This study underscores the photoreaction mechanisms that lead to the formation of hydroxy derivatives, providing insights into chemical reactivity and potential pathways for synthesizing new derivatives with varied biological activities (Cuquerella, Bosca, & Miranda, 2004).
Synthesis and Antimicrobial Activity
The synthesis of novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives highlights the antimicrobial activity of compounds within this chemical class. This research provides a foundation for understanding how structural modifications can influence antimicrobial efficacy, potentially leading to the development of new antibiotics (Babu, Srinivasulu, & Kotakadi, 2015).
properties
IUPAC Name |
N-[4-(difluoromethoxy)phenyl]-4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24F2N4O3S/c27-25(28)35-19-9-7-18(8-10-19)29-26(36)31-14-11-30(12-15-31)13-16-32-23(33)20-5-1-3-17-4-2-6-21(22(17)20)24(32)34/h1-10,25H,11-16H2,(H,29,36) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVNHYUNYJIZPKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)C(=S)NC5=CC=C(C=C5)OC(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24F2N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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